Cas no 1256807-90-5 (methyl 2-chloro-5-hydroxypyridine-4-carboxylate)

Methyl 2-chloro-5-hydroxypyridine-4-carboxylate is a versatile heterocyclic compound with a molecular formula of C₇H₆ClNO₃. It features a pyridine core substituted with chloro, hydroxy, and ester functional groups, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxy) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and fine chemicals due to its structural flexibility. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Proper handling requires adherence to safety protocols due to its potential irritant properties.

methyl 2-chloro-5-hydroxypyridine-4-carboxylate structure

1256807-90-5 structure

Product Name:methyl 2-chloro-5-hydroxypyridine-4-carboxylate

CAS No:1256807-90-5

MF:C₇H₆ClNO₃

MW:187.580440998077

MDL:MFCD18257763

CID:822831

PubChem ID:56956218

Update Time:2025-06-07

methyl 2-chloro-5-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloro-5-hydroxyisonicotinate
- methyl 2-chloro-5-hydroxypyridine-4-carboxylate
- DTXSID70719117
- SCHEMBL22321497
- 4-Pyridinecarboxylic acid, 2-chloro-5-hydroxy-, methyl ester
- 1256807-90-5
- CS-0443777
- AKOS022171980
- methyl2-chloro-5-hydroxyisonicotinate
- P12281
- MFCD18257763
- SB21096
- DB-360678
- EN300-93714
- AS-51271
- MDL： MFCD18257763
- Inchi： 1S/C7H6ClNO3/c1-12-7(11)4-2-6(8)9-3-5(4)10/h2-3,10H,1H3
- InChI Key： BLIUGSMJOAUWSV-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)OC)=C(C=N1)O

Computed Properties

Exact Mass: 187.0036207g/mol
Monoisotopic Mass: 187.0036207g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 59.4Å²

Experimental Properties

Boiling Point: 359.7±37.0℃/760mmHg

methyl 2-chloro-5-hydroxypyridine-4-carboxylate Pricemore >>

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